Cas no 64485-40-1 (8-Chloro-2-methylquinolin-5-amine)

• Product Name: 8-Chloro-2-methylquinolin-5-amine
• CAS No: 64485-40-1
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• MDL: MFCD20722101
• CID: 2952857
• PubChem ID: 21322927
• Update Time: 2025-04-21

8-Chloro-2-methylquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 8-氯-2-甲基-5-氨基喹啉
• 8-Chloro-2-methylquinolin-5-amine
• 8-Chloro-2-methyl-5-quinolinamine
• 5-Quinolinamine, 8-chloro-2-methyl-
• 8-Chloro-2-methyl-quinolin-5-ylamine
• 8-chloro-5-amino-quinaldine
• ZB0143
• SCHEMBL11557724
• DB-197564
• VVEOAJAOORJPFT-UHFFFAOYSA-N
• AKOS030525690
• DTXSID80612367
• 64485-40-1

• MDL： MFCD20722101
• Inchi： 1S/C10H9ClN2/c1-6-2-3-7-9(12)5-4-8(11)10(7)13-6/h2-5H,12H2,1H3
• InChI Key： VVEOAJAOORJPFT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC=C(C)N=C21)N

Computed Properties

• Exact Mass: 192.0454260Da
• Monoisotopic Mass: 192.0454260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9